Cas no 1369921-33-4 (5-Chloro-4-hydroxypicolinonitrile)

• Product Name: 5-Chloro-4-hydroxypicolinonitrile
• CAS No: 1369921-33-4
• MF: C₆H₃ClN₂O
• MW: 154.553819894791
• CID: 4802980
• Update Time: 2025-08-05

5-Chloro-4-hydroxypicolinonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-4-hydroxypicolinonitrile

• Inchi： 1S/C6H3ClN2O/c7-5-3-9-4(2-8)1-6(5)10/h1,3H,(H,9,10)
• InChI Key： OKUXBSWXRALXKS-UHFFFAOYSA-N
• SMILES： ClC1=CNC(C#N)=CC1=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 281
• XLogP3: 0.9
• Topological Polar Surface Area: 52.9

Additional information on 5-Chloro-4-hydroxypicolinonitrile

Research Brief on 5-Chloro-4-hydroxypicolinonitrile (CAS: 1369921-33-4): Recent Advances and Applications

5-Chloro-4-hydroxypicolinonitrile (CAS: 1369921-33-4) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic nitrile derivative serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting kinase inhibition and antimicrobial activity. Recent studies have highlighted its potential in drug discovery, agrochemical development, and material science, making it a compound of high relevance in multidisciplinary research.

In the context of pharmaceutical applications, 5-Chloro-4-hydroxypicolinonitrile has been investigated as a precursor for the synthesis of kinase inhibitors, which are crucial in the treatment of cancers and inflammatory diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective JAK2 inhibitors, showing promising results in preclinical models of myeloproliferative neoplasms. The compound's unique chloro-hydroxypicolinonitrile scaffold allows for precise modifications to enhance binding affinity and selectivity toward specific kinase targets.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production and purification processes of 5-Chloro-4-hydroxypicolinonitrile. A novel catalytic method utilizing palladium-based complexes was reported in Organic Process Research & Development, achieving higher yields (up to 85%) and reduced environmental impact compared to traditional routes. This improvement is particularly significant for scaling up production while maintaining the compound's high purity, which is essential for pharmaceutical applications.

The antimicrobial potential of derivatives based on 5-Chloro-4-hydroxypicolinonitrile has also been explored in recent research. A 2024 study in Bioorganic & Medicinal Chemistry Letters identified several analogs with potent activity against drug-resistant bacterial strains, including MRSA and ESBL-producing E. coli. These findings suggest that the core structure of 5-Chloro-4-hydroxypicolinonitrile could serve as a valuable template for developing new classes of antibiotics to address the growing challenge of antimicrobial resistance.

In material science applications, researchers have investigated the use of 5-Chloro-4-hydroxypicolinonitrile as a building block for functional materials. Its ability to form stable coordination complexes with transition metals has been exploited in the design of novel catalysts for asymmetric synthesis. Additionally, its photophysical properties have been characterized for potential applications in organic electronics and sensor development, as reported in a recent ACS Applied Materials & Interfaces publication.

Looking forward, the versatility of 5-Chloro-4-hydroxypicolinonitrile suggests continued interest across multiple research domains. Current challenges include further optimization of its synthetic accessibility and exploration of its structure-activity relationships in various biological contexts. With its unique chemical properties and demonstrated utility in diverse applications, this compound remains an important focus for researchers in chemical biology and pharmaceutical development.